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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is a versatile ingredient utilized in

the cosmetics and fragrance industry. Chemically, it is a colorless, oily liquid with a faint,

pleasant odor. Its primary functions in cosmetic formulations include acting as a solvent,

particularly for fragrance components and sunscreen agents, a plasticizer to enhance the

flexibility of polymer films, an emollient to soften and smooth the skin, and a skin-conditioning

agent.[1][2][3][4][5] This technical guide provides an in-depth overview of the chemical

properties, functions, safety, and experimental protocols related to the use of diethyl adipate in

cosmetics.

Chemical and Physical Properties
A comprehensive summary of the key chemical and physical properties of diethyl adipate is

presented in Table 1. This data is essential for formulation scientists to understand its behavior

in various cosmetic systems.
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Property Value Reference(s)

Chemical Name Diethyl hexanedioate [6][7]

CAS Number 141-28-6 [6][7]

Molecular Formula C10H18O4 [6]

Molecular Weight 202.25 g/mol [6]

Appearance Clear, colorless oily liquid [1][7]

Odor Pleasant, fruity, vinous [1][2]

Melting Point -20 to -19 °C [1]

Boiling Point 251 °C [1]

Density 1.009 g/mL at 25 °C [1]

Refractive Index n20/D 1.427 [1]

Vapor Pressure 0.058 mm Hg at 25 °C [6]

Flash Point >230 °F (>110 °C) [1]

Solubility

Insoluble in water; Soluble in

ethanol and other organic

solvents

[1][7]

LogP (Octanol/Water) 1.97 [6]

Function and Use in Cosmetics
Diethyl adipate serves multiple functions in cosmetic and fragrance preparations:

Fragrance Ingredient & Solvent: It is used as a carrier for fragrance compounds and can help

to solubilize other components within a formulation.[2][3] Its low volatility allows it to act as a

fixative, slowing the evaporation of more volatile fragrance ingredients.[1][7]

Emollient and Skin-Conditioning Agent: As an emollient, diethyl adipate helps to soften and

smooth the skin by forming a protective layer that reduces water loss.[1]
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Plasticizer: In products like nail polish, it can be used to improve the flexibility and durability

of the film formed on the nail.[1]

Solvent for Sunscreen Agents: Its solvent properties are particularly useful in sunscreen

formulations to dissolve solid UV filters.

Safety and Toxicology
The safety of adipate esters, including diethyl adipate, has been evaluated by various

scientific bodies. While a specific, comprehensive safety assessment for diethyl adipate by the

Cosmetic Ingredient Review (CIR) Expert Panel is not yet finalized, data from structurally

similar adipate esters provide a strong basis for assessing its safety through a read-across

approach.

Acute Toxicity
Adipate esters generally exhibit low acute oral and dermal toxicity.[6]

Dermal and Ocular Irritation
Based on data from analogous compounds, diethyl adipate is expected to be, at most,

minimally irritating to the skin and eyes. For instance, undiluted dibutyl adipate was found to be

only minimally irritating in rabbit eye tests.[6] A study on dibutyl adipate reported a primary

dermal irritation score of 2 out of a possible 8 in rabbits, indicating mild irritation.[1]

Skin Sensitization
No data is available to suggest that diethyl adipate is a skin sensitizer. A guinea pig

maximization study conducted on dibutyl adipate at a concentration of 25% showed no

sensitizing effects.[6]

The following table summarizes the available toxicological data for diethyl adipate and its

analogues.
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Endpoint Species Study Results Conclusion
Reference(s
)

Acute Oral

Toxicity
Rat LD50 > 1.6 g/kg Low toxicity [8]

Acute Dermal

Toxicity
Rabbit LD50

20 ml/kg (for

Dibutyl

Adipate)

Low toxicity [1]

Dermal

Irritation
Rabbit

Primary

Irritation

Score

2/8 (for

Dibutyl

Adipate)

Mild irritant [1]

Eye Irritation Rabbit -

Minimally

irritating (for

Dibutyl

Adipate)

Not an eye

irritant
[6]

Skin

Sensitization
Guinea Pig

Maximization

Test

Not a

sensitizer at

25% (for

Dibutyl

Adipate)

Not a

sensitizer
[6]

Repeated

Dose Toxicity

(Oral)

Rat

28-day study

(Diisobutyl

Adipate)

NOAEL = 300

mg/kg/day

Low repeated

dose toxicity
[7]

Reproductive

Toxicity (Oral)
Rat

OECD

421/GLP

(Diisobutyl

Adipate)

NOAEL

(fertility) =

1000

mg/kg/day;

NOAEL

(development

al) = 300

mg/kg/day

Low

reproductive

toxicity

[7]

Experimental Protocols
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Detailed methodologies for key toxicological assessments relevant to fragrance ingredients are

provided below.

Human Repeat Insult Patch Test (HRIPT) for Skin
Sensitization
The HRIPT is designed to assess the skin sensitization potential of a substance in human

subjects.

Induction Phase (3 weeks)

Rest Phase

Challenge Phase

Start Induction Apply Patch with Test Article
(24h exposure)

Remove Patch 24h Rest Period
Repeat 9 times

(e.g., Mon, Wed, Fri) ~2-week Rest Period
Apply Challenge Patch

to Naïve Site
(24h exposure)

Remove Patch
Score Skin Reactions

(24, 48, 72h post-application)

Re-challenge if reactions are observed

Confirm reaction

Determine Sensitization Potential

Click to download full resolution via product page

Figure 1: Human Repeat Insult Patch Test (HRIPT) Workflow

Methodology:

Induction Phase: A patch containing the test material (e.g., diethyl adipate in a suitable

vehicle like 75% diethyl phthalate/25% ethanol) is applied to the backs of human volunteers

for 24 hours.[6]

This is followed by a 24-hour rest period after patch removal.

The process is repeated nine times over a three-week period at the same application site.[6]

Rest Phase: A rest period of approximately two weeks follows the induction phase.[6]

Challenge Phase: A single 24-hour patch with the test material is applied to a naïve skin site.

[6]
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Skin reactions are scored at 24, 48, and 72 hours after patch application.[2]

If a reaction is observed, a re-challenge may be performed to confirm sensitization.[6]

Murine Local Lymph Node Assay (LLNA) for Skin
Sensitization
The LLNA is an in vivo assay that measures the proliferation of lymphocytes in the draining

lymph nodes of mice following dermal application of a test substance.
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Start LLNA

Prepare Mice Groups
(Test substance, Vehicle control, Positive control)

Daily Topical Application to Dorsal Surface of Ears
(Days 1, 2, 3)

Intravenous Injection of Radioactive Thymidine
(Day 6)

Euthanize Mice

Excise and Pool Auricular Lymph Nodes

Prepare Single-Cell Suspension

Measure Radioactivity
(Disintegrations Per Minute - DPM)

Calculate Stimulation Index (SI)
SI = DPM (Test Group) / DPM (Vehicle Control)

Determine Sensitization Potential
(SI ≥ 3 indicates sensitization)

Click to download full resolution via product page

Figure 2: Murine Local Lymph Node Assay (LLNA) Workflow
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Methodology:

Animal Dosing: The test substance is applied topically to the dorsal surface of the ears of

mice for three consecutive days.[9]

Lymphocyte Proliferation Measurement: On day six, mice are injected intravenously with

radio-labeled thymidine.

Sample Collection and Processing: A few hours after the injection, the mice are euthanized,

and the draining auricular lymph nodes are excised. A single-cell suspension of lymph node

cells is prepared.

Data Analysis: The incorporation of the radio-label is measured, and a Stimulation Index (SI)

is calculated by dividing the mean proliferation in the test group by the mean proliferation in

the vehicle control group. An SI of 3 or greater is considered a positive response, indicating

that the substance is a skin sensitizer.[4]

Skin Sensitization Signaling Pathway
The process of skin sensitization involves a complex series of events at the molecular and

cellular levels, which can be represented as an Adverse Outcome Pathway (AOP).

Molecular Initiating Event:
Covalent Binding of Hapten

to Skin Proteins

Key Event 1:
Keratinocyte Activation and

Cytokine Release

 leads to Key Event 2:
Dendritic Cell Activation

and Migration

 triggers Key Event 3:
T-Cell Activation and

Proliferation in Lymph Node

 results in Adverse Outcome:
Allergic Contact Dermatitis

(upon re-exposure)

 leads to 

Click to download full resolution via product page

Figure 3: Adverse Outcome Pathway for Skin Sensitization

Pathway Description:

Molecular Initiating Event: Small, reactive chemicals (haptens), or prohaptens that become

reactive through metabolic activation, penetrate the stratum corneum and covalently bind to

skin proteins.
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Keratinocyte Activation: The hapten-protein complexes are recognized by keratinocytes,

leading to the release of pro-inflammatory cytokines and chemokines.

Dendritic Cell Activation: These signaling molecules activate resident dendritic cells

(Langerhans cells), which then take up the hapten-protein complexes and migrate from the

epidermis to the draining lymph nodes.

T-Cell Priming: In the lymph nodes, the dendritic cells present the haptenated peptides to

naïve T-cells, leading to their activation and proliferation, creating a population of memory T-

cells.

Elicitation Phase (Adverse Outcome): Upon subsequent exposure to the same hapten, the

memory T-cells are rapidly activated, leading to a more pronounced inflammatory response

that manifests as allergic contact dermatitis.

Conclusion
Diethyl adipate is a multifunctional ingredient in cosmetics, valued for its properties as a

solvent, plasticizer, and emollient. Based on the available toxicological data for structurally

related adipate esters, diethyl adipate is considered to have a low order of toxicity and is

unlikely to be a skin sensitizer under normal conditions of use. Standardized toxicological

testing protocols, such as the HRIPT and LLNA, are crucial for confirming the safety of

fragrance ingredients. A thorough understanding of the underlying biological pathways, such as

the AOP for skin sensitization, further aids in the comprehensive safety assessment of

cosmetic ingredients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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